6-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde

• IUPAC Name: 6-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• InChI: InChI=1S/C9H8N2O/c1-6-2-8-9(11-3-6)7(5-12)4-10-8/h2-5,10H,1H3
• InChI Key: QPBJHUXHCBUOTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CN2)C=O)N=C1
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol

Description

“6-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde” is a chemical compound. It is a derivative of the 1H-pyrrolo[2,3-b]pyridine class.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been described in various studies. In one study, the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in JAK3 inhibitory activity.

Molecular Structure Analysis

The molecular structure of “6-Methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde” can be found in various chemical databases.

Scientific Research Applications

Cancer Therapy

• Specific Scientific Field : Oncology
• Summary of the Application : Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.
• Methods of Application or Experimental Procedures : A series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3 were reported. Among them, compound 4h exhibited potent FGFR inhibitory activity.
• Results or Outcomes : In vitro, compound 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis. In addition, 4h also significantly inhibited the migration and invasion of 4T1 cells.

Treatment of Disorders Involving Elevated Plasma Blood Glucose

• Specific Scientific Field : Endocrinology
• Summary of the Application : Due to the efficacy of the present compounds to reduce the blood glucose, they may find application in the prevention and treatment of disorders involving elevated plasma blood glucose.
• Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The compounds may be beneficial in conditions such as hyperglycemia and ailments in which such a reduction of blood glucose is beneficial: type 1 diabetes, diabetes as a consequence of obesity, diabetic dyslipidemia, hypertriglyceridemia, insulin resistance, impaired glucose tolerance, hyperlipidemia, cardiovascular diseases, and hypertension.

Antiviral Therapy

• Specific Scientific Field : Virology
• Summary of the Application : Pyridine-containing compounds have shown significant antiviral activities.
• Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The compounds have shown promising results in inhibiting viral replication, but specific results or outcomes were not detailed in the source.

Antimalarial Therapy

• Specific Scientific Field : Parasitology
• Summary of the Application : Pyridine-containing compounds have been used in the treatment of malaria.
• Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The compounds have shown promising results in inhibiting the growth of malaria parasites, but specific results or outcomes were not detailed in the source.

Antiviral Therapy

• Specific Scientific Field : Virology
• Summary of the Application : Pyridine-containing compounds have shown significant antiviral activities.
• Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The compounds have shown promising results in inhibiting viral replication, but specific results or outcomes were not detailed in the source.

Antimalarial Therapy

• Specific Scientific Field : Parasitology
• Summary of the Application : Pyridine-containing compounds have been used in the treatment of malaria.
• Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The compounds have shown promising results in inhibiting the growth of malaria parasites, but specific results or outcomes were not detailed in the source.